![molecular formula C13H15BBrF3O2 B3226686 4-Bromo-3-(trifluoromethyl)phenylboronic acid pinacol ester CAS No. 1256944-74-7](/img/structure/B3226686.png)
4-Bromo-3-(trifluoromethyl)phenylboronic acid pinacol ester
Overview
Description
“4-Bromo-3-(trifluoromethyl)phenylboronic acid pinacol ester” is a chemical compound with the IUPAC name 2-[4-bromo-3-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane . It has a molecular weight of 350.97 . This compound is typically stored at temperatures between 2-8°C .
Molecular Structure Analysis
The InChI code for this compound is 1S/C13H15BBrF3O2/c1-11(2)12(3,4)20-14(19-11)8-5-6-10(15)9(7-8)13(16,17)18/h5-7H,1-4H3 . This indicates that the compound has a boron atom connected to a phenyl ring, which is further substituted with a bromo and a trifluoromethyl group.Chemical Reactions Analysis
Pinacol boronic esters, such as this compound, are highly valuable building blocks in organic synthesis . They are particularly useful in Suzuki–Miyaura coupling reactions, which are widely-applied transition metal catalyzed carbon–carbon bond forming reactions .Physical And Chemical Properties Analysis
This compound is a solid at room temperature .Scientific Research Applications
4-Bromo-3-(trifluoromethyl)phenylboronic acid pinacol ester has been widely used in scientific research due to its unique properties. It is a versatile reagent that can be used in a variety of organic transformations, including Suzuki-Miyaura cross-coupling reactions, Sonogashira coupling reactions, and Buchwald-Hartwig amination reactions. The compound has also been used in the synthesis of biologically active molecules, such as pharmaceuticals, agrochemicals, and natural products.
Mechanism of Action
The mechanism of action of 4-Bromo-3-(trifluoromethyl)phenylboronic acid pinacol ester involves the formation of a boronate ester intermediate, which undergoes a transmetalation reaction with a palladium catalyst to form the desired product. The compound acts as a nucleophile in organic reactions, and its unique electronic properties make it an excellent reagent for the synthesis of complex organic molecules.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects. It is a chemical compound that is used solely for scientific research purposes and has no therapeutic or medicinal value.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 4-Bromo-3-(trifluoromethyl)phenylboronic acid pinacol ester in lab experiments is its versatility. The compound can be used in a variety of organic transformations, making it a valuable reagent for synthetic chemists. Additionally, the synthesis method for the compound is straightforward, and the product can be obtained in high purity.
One of the limitations of using this compound is its cost. The compound is relatively expensive, which may limit its use in certain research projects. Additionally, the compound is air-sensitive and must be handled under inert conditions, which can be challenging.
Future Directions
There are several future directions for the use of 4-Bromo-3-(trifluoromethyl)phenylboronic acid pinacol ester in scientific research. One area of interest is the development of new synthetic methodologies using the compound. Researchers are exploring new applications of the compound in the synthesis of complex organic molecules, including natural products and pharmaceuticals.
Another area of interest is the use of this compound in the development of new materials. The compound has unique electronic properties that make it a promising candidate for the synthesis of novel materials with specific properties.
Conclusion
In conclusion, this compound is a versatile reagent that has gained significant attention in scientific research due to its unique properties. The compound is used in a variety of organic transformations and has applications in the synthesis of complex organic molecules and the development of new materials. While the compound has limitations, its versatility and unique properties make it a valuable reagent for synthetic chemists and researchers.
Safety and Hazards
properties
IUPAC Name |
2-[4-bromo-3-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15BBrF3O2/c1-11(2)12(3,4)20-14(19-11)8-5-6-10(15)9(7-8)13(16,17)18/h5-7H,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCOLNLATAHGRSD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)Br)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15BBrF3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.97 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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